Cas no 2248275-50-3 (1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 2248275-50-3
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 5767088
• PubChem ID: 162341555
• Update Time: 2025-05-27

1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248275-50-3
• EN300-6513560
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-3-carboxylate
• AT20935
• 1,3-DIOXOISOINDOLIN-2-YL BICYCLO[3.1.0]HEXANE-3-CARBOXYLATE
• 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate

• Inchi： 1S/C15H13NO4/c17-13-11-3-1-2-4-12(11)14(18)16(13)20-15(19)10-6-8-5-9(8)7-10/h1-4,8-10H,5-7H2
• InChI Key： SKOCADUJCBFOET-UHFFFAOYSA-N
• SMILES： O(C(C1CC2CC2C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 271.08445790g/mol
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate

Comprehensive Overview of 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2248275-50-3)

The compound 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2248275-50-3) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. Its unique molecular structure, combining a bicyclo[3.1.0]hexane core with a 1,3-dioxoisoindolin-2-yl moiety, makes it a valuable intermediate for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, especially in the design of small-molecule inhibitors and modulators of biological targets.

In recent years, the demand for heterocyclic compounds like 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate has surged due to their versatility in medicinal chemistry. This compound's bicyclic framework and ester functionality offer a robust platform for structural modifications, enabling the creation of derivatives with tailored pharmacological properties. Its CAS No. 2248275-50-3 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

One of the key reasons for the popularity of 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate is its role in addressing contemporary challenges in drug development. For instance, its structural features align with the current trend of exploring rigid, three-dimensional scaffolds to improve drug selectivity and reduce off-target effects. This aligns with the broader industry focus on fragment-based drug design and covalent inhibitors, which are hot topics in pharmaceutical R&D.

From a synthetic chemistry perspective, the compound's bicyclo[3.1.0]hexane ring system presents intriguing opportunities for stereoselective transformations. Chemists are exploring its use in asymmetric catalysis and chiral auxiliary applications, which are critical for producing enantiomerically pure pharmaceuticals. The 1,3-dioxoisoindolin-2-yl group further enhances its utility as a protecting group or a reactive handle in multi-step syntheses.

The compound's physicochemical properties, such as its solubility and stability, are also under investigation. These characteristics are vital for its potential use in formulation development and drug delivery systems. Given the increasing emphasis on bioavailability enhancement in modern therapeutics, 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate could play a pivotal role in optimizing drug performance.

In conclusion, 1,3-Dioxoisoindolin-2-YL bicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2248275-50-3) represents a compelling area of research with broad implications for pharmaceutical innovation. Its unique structural attributes and versatile applications make it a standout candidate for future breakthroughs in medicinal chemistry and beyond. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in cutting-edge research.